Cas no 106346-31-0 (Benzamide,N-[2-[6-(4-methoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenyl]-)

• Product Name: Benzamide,N-[2-[6-(4-methoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenyl]-
• CAS No: 106346-31-0
• MF: C₂₄H₁₉N₅O₂S
• MW: 441.504963159561
• CID: 1175715
• Update Time: 2024-08-05

Benzamide,N-[2-[6-(4-methoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-[6-(4-methoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenyl]-
• Benzamide, N-[2-[6-(4-methoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenyl]-

• Inchi： 1S/C24H19N5O2S/c1-31-18-13-11-16(12-14-18)21-15-32-24-27-26-22(29(24)28-21)19-9-5-6-10-20(19)25-23(30)17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,25,30)
• InChI Key： RWYAFRDBGVUQGH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1N2N=C(C3=CC=C(OC)C=C3)CSC2=NN=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 441.12617

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 81.4
• pka: 12.84±0.70(Predicted)